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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266 Get Quote

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Tenuazonic Acid-¹³C₁₀. This isotopically labeled

internal standard is crucial for researchers, scientists, and drug development professionals

engaged in the quantitative analysis of the mycotoxin Tenuazonic Acid (TeA) using techniques

such as liquid chromatography-mass spectrometry (LC-MS/MS). The uniform labeling with ten

¹³C atoms provides a distinct mass shift, enabling accurate quantification by correcting for

matrix effects and variations during sample preparation.[1][2]

Product Information and Certification
A Certificate of Analysis for a certified reference material (CRM) like Tenuazonic Acid-¹³C₁₀

typically begins with essential product information and a statement of certification. This section

confirms that the material meets the stringent quality standards required for use in accredited

laboratories.
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Parameter Specification

Product Name U-[¹³C₁₀]-Tenuazonic Acid

Product Code Varies by supplier (e.g., FIA000414)[3]

CAS Number 610-88-8 (Unlabeled)

Molecular Formula ¹³C₁₀H₁₅NO₃

Molecular Weight 207.16 g/mol [4]

Certification

Certified in accordance with ISO 17034,

ISO/IEC 17025, and other relevant standards

(e.g., NF ISO 33401, ISO 33405, ISO TR

16476, JCGM 100).[3][4]

Quantitative Data
This section summarizes the critical quantitative data that defines the quality and suitability of

the internal standard. The values are determined through rigorous analytical testing and are

reported with their associated uncertainties.

Analytical Parameter Certified Value Methodology

Concentration 10 µg/mL[3]
Gravimetric preparation

verified by LC-MS/MS

Purity ≥99%

High-Performance Liquid

Chromatography with UV

detection (HPLC-UV)

Isotopic Enrichment ≥98%

Liquid Chromatography-High

Resolution Mass Spectrometry

(LC-HRMS)

Expanded Uncertainty (k=2)
Typically ± 5% of the certified

concentration

Calculated in accordance with

ISO guidelines

Solvent Methanol[3] -

Storage Conditions ≤ -10°C[4] -
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Experimental Protocols
Detailed methodologies are crucial for ensuring the traceability and reproducibility of the

certified values. The following are representative experimental protocols for the key analyses

performed.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a diode-

array detector (DAD).

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with

0.1% formic acid (Solvent B).

Gradient Program: A typical gradient might start at 20% B, increase to 95% B over 15

minutes, hold for 5 minutes, and then return to initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV absorbance at the maximum wavelength for Tenuazonic Acid (approximately

280 nm).

Purity Calculation: The purity is determined by the area percentage of the principal peak

relative to the total peak area.

Isotopic Enrichment and Concentration Verification by
LC-MS/MS

Instrumentation: A high-sensitivity triple quadrupole or high-resolution mass spectrometer

(e.g., Sciex QTRAP 6500+ or Thermo Scientific Q Exactive) coupled to a UHPLC system.

Ionization Source: Electrospray Ionization (ESI) in negative ion mode.
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MRM Transitions (for triple quadrupole):

Tenuazonic Acid (unlabeled): Precursor ion (m/z) 196.1 → Product ion (m/z) 139.1

Tenuazonic Acid-¹³C₁₀: Precursor ion (m/z) 206.1 → Product ion (m/z) 147.1

Mass Spectrometry Parameters: Optimized cone voltage, collision energy, and other source

parameters for maximum signal intensity.

Concentration Verification: The concentration is verified by comparing the response of the

¹³C₁₀-labeled standard to a certified reference material of unlabeled Tenuazonic Acid.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the certification of Tenuazonic Acid-

¹³C₁₀ and a typical signaling pathway where Tenuazonic Acid plays a role.
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Certification Workflow for Tenuazonic Acid-¹³C₁₀.
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Inhibitory Action of Tenuazonic Acid on Protein Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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